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Abstract
This technical guide provides a comprehensive overview of the fundamental properties of

Methyl 6-aminopyridazine-3-carboxylate (CAS No. 98140-96-6), a heterocyclic compound of

interest in medicinal chemistry and drug discovery. Due to the limited availability of specific

experimental data for this compound in publicly accessible literature, this guide combines

confirmed structural information with extrapolated data from its close structural isomer, Methyl

6-aminopyridine-3-carboxylate (CAS No. 36052-24-1), for properties such as melting point and

safety. This document is intended to serve as a foundational resource for researchers utilizing

this scaffold in organic synthesis and the development of novel therapeutic agents.

Chemical Identity and Physical Properties
Methyl 6-aminopyridazine-3-carboxylate is an organic compound featuring a pyridazine ring,

a six-membered aromatic ring containing two adjacent nitrogen atoms. The molecule is further

functionalized with an amino group and a methyl carboxylate group, which contribute to its

reactivity and utility as a synthetic building block.[1] The presence of the methyl ester functional
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group is suggested to enhance its solubility in organic solvents, facilitating its use in a variety of

synthetic transformations.[1][2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 98140-96-6

Molecular Formula C₆H₇N₃O₂

Molecular Weight 153.14 g/mol

IUPAC Name methyl 6-aminopyridazine-3-carboxylate

Synonyms

Methyl 6-amino-3-pyridazinecarboxylate, 3-

Pyridazinecarboxylic acid, 6-amino-, methyl

ester

InChI
InChI=1S/C6H7N3O2/c1-11-6(10)4-2-3-5(7)9-8-

4/h2-3H,1H3,(H2,7,9)

InChIKey UVTBEJGKSJOOIF-UHFFFAOYSA-N

SMILES COC(=O)C1=NN=C(C=C1)N

Table 2: Physical Properties
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Property Value Notes

Physical Form Solid Based on supplier information.

Melting Point 158-162 °C

This is a literature value for the

isomer Methyl 6-

aminopyridine-3-carboxylate

and should be considered an

estimate.

Solubility Soluble in organic solvents

Qualitative information;

quantitative data is not

available.[1][2]

pKa Data not available

Spectral Data
Specific experimental spectral data for Methyl 6-aminopyridazine-3-carboxylate is not readily

available in the reviewed literature. Commercial suppliers may hold this data.[2][3] For

reference, the characteristic spectral features of related aminopyridine and pyridazine

carboxylate structures are described.

Table 3: Expected Spectral Characteristics
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Spectroscopy Expected Peaks and Rationale

¹H NMR

Aromatic protons on the pyridazine ring, a

singlet for the methyl ester protons, and a broad

singlet for the amine (NH₂) protons.

¹³C NMR

Carbonyl carbon of the ester, aromatic carbons

of the pyridazine ring, and the methyl carbon of

the ester.

FT-IR

N-H stretching vibrations for the primary amine,

C=O stretching for the ester, and C=N and C=C

stretching vibrations from the pyridazine ring.

Mass Spec.

A molecular ion peak corresponding to the

molecular weight of the compound (153.14

g/mol ).

Synthesis and Reactivity
Proposed Synthetic Pathway
While a specific, detailed experimental protocol for the synthesis of Methyl 6-
aminopyridazine-3-carboxylate is not available in the literature, a plausible synthetic route

can be proposed based on established pyridazine chemistry. A common strategy involves the

construction of the pyridazine ring from dicarbonyl precursors or the functionalization of a pre-

existing pyridazine core. One potential pathway starts from a commercially available

dichloropyridazine derivative.
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Proposed Synthesis of Methyl 6-aminopyridazine-3-carboxylate

3,6-Dichloropyridazine

Methyl 6-chloropyridazine-3-carboxylate

Esterification
(e.g., with methyl chloroformate)

Methyl 6-aminopyridazine-3-carboxylate

Amination
(e.g., with ammonia or a protected amine)

Click to download full resolution via product page

Caption: A potential synthetic workflow for Methyl 6-aminopyridazine-3-carboxylate.

General Experimental Considerations:

Esterification: The synthesis could commence with the selective esterification of a suitable

dichloropyridazine precursor.

Amination: The subsequent step would involve a nucleophilic aromatic substitution to replace

a chloro group with an amino group. This is a common method for functionalizing pyridazine

rings.[4]

Chemical Reactivity
The chemical reactivity of Methyl 6-aminopyridazine-3-carboxylate is dictated by its primary

functional groups: the amino group, the methyl ester, and the pyridazine ring itself. The amino

group can act as a nucleophile and can be acylated, alkylated, or used in coupling reactions.

The ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide.
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The pyridazine ring can participate in various cross-coupling reactions, such as Suzuki or

Buchwald-Hartwig couplings, to introduce further substituents.[4]

Key Reactivity of Functional Groups

Methyl 6-aminopyridazine-3-carboxylate

Amino Group Reactions Ester Group Reactions

R-NH₂

R'-COOCH₃

Acylation
(R-NHCOR'')

Acylating agent

Alkylation
(R-NHR'')

Alkylating agent

Coupling Reactions

Coupling partners

Hydrolysis
(R'-COOH)

Acid/Base

Amidation
(R'-CONHR'')

Amine

Click to download full resolution via product page

Caption: General reactivity of the amino and ester functional groups.

Applications in Research and Development
Methyl 6-aminopyridazine-3-carboxylate is primarily utilized as a versatile scaffold in the

synthesis of more complex molecules for pharmaceutical and agrochemical applications.[1][2]

The pyridazine core is a known pharmacophore present in a variety of bioactive compounds.

The amino and carboxylate functionalities on this molecule provide convenient handles for

synthetic diversification, allowing for the exploration of structure-activity relationships in drug

discovery programs. Its potential applications lie in the development of enzyme inhibitors and

receptor modulators.[1][2]

Safety and Handling
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A specific Safety Data Sheet (SDS) for Methyl 6-aminopyridazine-3-carboxylate (CAS

98140-96-6) is not publicly available. The following information is based on the data for its

isomer, Methyl 6-aminopyridine-3-carboxylate (CAS 36052-24-1), and should be used as a

guideline with caution.

Table 4: Hazard Information (for isomer Methyl 6-aminopyridine-3-carboxylate)

Hazard Category GHS Classification Precautionary Statements

Health Hazards

Skin Irritation (Category 2)[5]

Eye Irritation (Category 2)[5]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation[5]

H315: Causes skin irritation[5]

H319: Causes serious eye

irritation[5] H335: May cause

respiratory irritation[5]

Signal Word Warning[5]

Personal Protective Equipment

(PPE)

Dust mask (type N95 or

equivalent), Eyeshields,

Gloves

P261: Avoid breathing dust.[5]

P280: Wear protective

gloves/eye protection.[5]

First Aid

If on skin: Wash with plenty of

water.[5] If in eyes: Rinse

cautiously with water for

several minutes.[5] If inhaled:

Remove person to fresh air.[5]

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

Handling Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.
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Wash hands thoroughly after handling.

Conclusion
Methyl 6-aminopyridazine-3-carboxylate is a valuable heterocyclic building block for

synthetic and medicinal chemistry. While specific experimental data on its physical and spectral

properties are scarce in the public domain, its structural features suggest a wide range of

potential applications in the development of novel bioactive compounds. Researchers should

exercise caution and refer to data for analogous compounds, such as its pyridine isomer, for

guidance on handling and safety until more specific information becomes available.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

information on physical properties and safety is partially based on a structural isomer and

should be treated as an estimation. All laboratory work should be conducted with appropriate

safety precautions and after consulting a specific Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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